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Compound of Interest

Compound Name: Oleyl bromide

Cat. No.: B041931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for oleyl bromide ((Z)-1-

bromo-9-octadecene), a key intermediate in various organic syntheses. Adherence to these

protocols is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties
A thorough understanding of oleyl bromide's properties is essential for its safe handling.
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Property Value Reference

CAS Number 6110-53-8 [1][2]

Molecular Formula C₁₈H₃₅Br [2]

Molecular Weight 331.37 g/mol [1]

Appearance
Colorless to pale yellow

oil/liquid
[3]

Boiling Point 160-175 °C at 0.2 Torr [3]

Density 0.996 g/cm³ (predicted) [1][3]

Flash Point 179 °C [1]

Solubility

Sparingly soluble in chloroform

and slightly soluble in

methanol.

[1][3]

Storage Temperature -20°C [2][3]

Hazard Identification and GHS Classification
Oleyl bromide is classified as hazardous. All personnel must be aware of its potential dangers.

GHS Classification: Acute toxicity, Oral (Category 4)[1]

Pictogram:

GHS Exclamation Mark Pictogram

Signal Word: Warning[1]

Hazard Statements:

H302: Harmful if swallowed.[1]

Precautionary Statements:

P264: Wash hands and any exposed skin thoroughly after handling.[1]
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P270: Do not eat, drink or smoke when using this product.[1]

P301 + P317: IF SWALLOWED: Get medical help.[1]

P330: Rinse mouth.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

While a specific median lethal dose (LD50) for oleyl bromide is not readily available in the

reviewed literature, its classification as Acute Toxicity Category 4 (Oral) indicates an expected

LD50 range of 300 to 2000 mg/kg for rats.

Personal Protective Equipment (PPE)
The use of appropriate PPE is the primary defense against exposure to oleyl bromide.

PPE Type Specification Purpose

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

Protects eyes from splashes.

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile or

neoprene) inspected before

use.

Prevents skin contact.

Body Protection

Fire/flame resistant and

impervious clothing, such as a

lab coat.

Protects against skin exposure

and in case of fire.

Respiratory Protection

A full-face respirator should be

used if exposure limits are

exceeded or if irritation is

experienced. All work should

be conducted in a certified

chemical fume hood.

Prevents inhalation of vapors

or aerosols.
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Experimental Protocols
The following are detailed procedures for common laboratory manipulations of oleyl bromide.

Weighing and Dispensing Oleyl Bromide
This protocol outlines the safe procedure for accurately weighing and dispensing oleyl
bromide.
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Preparation

Weighing

Post-Weighing

Ensure a clean, designated workspace within a fume hood.

Gather all necessary materials: Oleyl bromide container, secondary container, pipette, pipette tips, and tared receiving vessel.

Don appropriate PPE:
- Safety goggles with side shields

- Chemical-resistant gloves
- Lab coat

Place the tared receiving vessel on the analytical balance inside the fume hood.

Carefully transfer the desired amount of oleyl bromide to the receiving vessel using a pipette.

Immediately clean any minor spills with an absorbent material.

Securely close the primary oleyl bromide container and the receiving vessel.

Wipe down the balance and the surrounding area.

Remove and properly dispose of gloves.

Wash hands thoroughly with soap and water.

Click to download full resolution via product page

Caption: Weighing and Dispensing Workflow for Oleyl Bromide.
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Preparation of an Oleyl Bromide Solution
This protocol details the steps for safely preparing a solution of oleyl bromide.

Preparation

Procedure

Cleanup

Work within a certified chemical fume hood.

Choose a suitable solvent (e.g., chloroform, as oleyl bromide is sparingly soluble).

Don appropriate PPE (goggles, gloves, lab coat).

Add the calculated volume of solvent to a clean, dry flask.

Slowly add the pre-weighed oleyl bromide to the solvent while stirring.

Continue stirring until the oleyl bromide is fully dissolved.

Clearly label the flask with the chemical name, concentration, date, and your initials.

Dispose of any contaminated materials (e.g., pipette tips) in the appropriate hazardous waste container.

Clean all glassware thoroughly.

Wash hands with soap and water.
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Caption: Oleyl Bromide Solution Preparation Workflow.

Reactivity and Incompatibility
Oleyl bromide, as an alkyl halide, can undergo nucleophilic substitution reactions. Bromide

ions can be oxidized by strong oxidizing agents.

Incompatible Materials:

Strong Oxidizing Agents: (e.g., concentrated sulfuric acid, nitrates, peroxides). Contact may

cause a vigorous reaction.

Strong Bases: May promote elimination reactions.

Reactive Metals: (e.g., sodium, potassium, magnesium).

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a doctor

immediately. Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical.[1]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water for at

least 15 minutes. Consult a doctor.[1]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

Unsuitable Extinguishing Media: Do not use a heavy stream of water as it may spread the fire.

Specific Hazards: Combustion may produce carbon oxides and hydrogen bromide gas. Fire-

Fighting Procedures: Wear self-contained breathing apparatus (SCBA) and full protective gear.

[1]

Accidental Release Measures (Spill Cleanup)
Prompt and safe cleanup of spills is essential to prevent exposure and environmental

contamination.

Minor Spill (in a fume hood)
Restrict Access: Keep unnecessary personnel away.

Ventilate: Ensure the fume hood is operating correctly.
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Absorb: Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or

commercial sorbent pads).

Collect: Carefully scoop the absorbed material into a labeled, sealable container for

hazardous waste.

Decontaminate: Wipe the spill area with a suitable solvent, followed by soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste.

Major Spill (outside a fume hood)

Immediately evacuate the area.

Alert others in the vicinity and your supervisor.

Close the doors to the affected area to contain vapors.

Contact your institution's Environmental Health and Safety (EHS) office or emergency response team.

Provide the emergency response team with details of the spill (substance, quantity, location).

Do not re-enter the area until it has been declared safe by EHS.

Click to download full resolution via product page

Caption: Major Spill Emergency Response Plan.
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Handling and Storage
Handling:

Handle in a well-ventilated place, preferably a chemical fume hood.[1]

Wear suitable protective clothing.[1]

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Use non-sparking tools.[1]

Prevent fire caused by electrostatic discharge.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Store at -20°C for long-term stability.[2][3]

Store apart from incompatible materials and foodstuff containers.[1]

Disposal Considerations
All waste containing oleyl bromide must be treated as hazardous waste.

Liquid Waste: Collect in a labeled, sealed, and compatible container.

Solid Waste: (e.g., contaminated absorbent materials, gloves) Collect in a labeled, sealed

plastic bag or container.

Disposal Route: Dispose of all oleyl bromide waste through a licensed chemical destruction

plant or a certified hazardous waste disposal service in accordance with local, state, and

federal regulations.[1] Do not discharge to sewer systems.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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